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Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl 2-methyl-6-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 2-methyl-6-
nitrobenzoate (CAS No. 61940-22-5). The following sections detail the hazardous properties,

recommended handling procedures, and emergency measures to ensure the safe use of this

compound in a laboratory setting.

Chemical and Physical Properties
Methyl 2-methyl-6-nitrobenzoate is a solid organic compound. Key physical and chemical

data are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₉NO₄ PubChem[1]

Molecular Weight 195.17 g/mol PubChem[1]

CAS Number 61940-22-5 PubChem[1]

Physical Form Solid Sigma-Aldrich

Purity 97% Sigma-Aldrich

Storage Temperature
Room Temperature (Sealed in

dry conditions)
Sigma-Aldrich

Hazard Identification and Classification
Methyl 2-methyl-6-nitrobenzoate is classified as a hazardous substance. The GHS

classifications are provided by PubChem based on 100% of notifications from companies to the

ECHA C&L Inventory.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictograms:

alt text

(GHS07)
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Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risk of exposure.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound to determine the

appropriate level of PPE. The following are general recommendations:

PPE Specification

Eye Protection

Safety glasses with side-shields or goggles

conforming to EN166 (EU) or NIOSH (US)

standards.[2][3][4]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber)

inspected prior to use.[2][3][4]

Skin and Body Protection Lab coat, long-sleeved clothing.[2]

Respiratory Protection

For nuisance exposures, use a type N95 (US) or

type P1 (EN 143) dust mask. Use respirators

and components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[2][3]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[5]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[2][3]

Keep in a cool place.[3]
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Experimental Protocols: Safe Handling Procedures
The following workflow outlines the key steps for safely handling Methyl 2-methyl-6-
nitrobenzoate in a laboratory setting.
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Caption: Experimental workflow for handling solid hazardous chemicals.
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First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Procedure

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[6]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

[6]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[3][6]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Consult a

physician.[3][6]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate Personnel: Keep unnecessary people away from the spill area.[6]

Ensure Ventilation: Ensure adequate ventilation.[6]

Personal Protection: Wear appropriate personal protective equipment (see Section 3.1).

Avoid breathing dust.[3][6]

Containment and Cleanup: Sweep up the spilled solid and shovel it into a suitable, closed

container for disposal. Avoid creating dust.[2][3]

Environmental Precautions: Do not let the product enter drains.[3][6]
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Emergency Response Logic
The following diagram illustrates the logical flow of actions in an emergency situation involving

Methyl 2-methyl-6-nitrobenzoate.

Exposure
Event
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(Spill, Fire, Personal Exposure)

Personal Exposure

If personal exposure

Spill

If spill

Fire

If fire

Administer First Aid
(See Section 5) Evacuate Immediate Area Activate Fire Alarm

Seek Medical Attention Contain Spill if Safe

Clean Up Spill
(See Section 6)

Evacuate Building Use Appropriate
Fire Extinguisher

If fire is small and trained
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Caption: Logical workflow for emergency response to a chemical incident.

Disposal Considerations
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Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Contaminated packaging should be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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